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Compound of Interest

Compound Name: Z-Vdvad-fmk

Cat. No.: B1632617 Get Quote

Essential Safety and Handling Guide for Z-
Vdvad-fmk
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe and effective handling of the pan-caspase inhibitor, Z-Vdvad-fmk.

This document provides immediate, essential safety protocols, operational guidance, and

disposal plans for Z-Vdvad-fmk. Adherence to these procedures is critical for ensuring

laboratory safety and the integrity of your research.

Immediate Safety Information
Z-Vdvad-fmk is a chemical compound that requires careful handling to prevent potential health

hazards. The following tables summarize the known risks and the necessary personal

protective equipment (PPE) to be used.

Hazard Identification and Classification
The following table outlines the hazard classification for Z-Vdvad-fmk according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1]

Recommended Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate PPE is mandatory when handling Z-Vdvad-fmk.

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

[1]

Prevents skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator.[1]

Minimizes the risk of inhaling

the compound, which can

cause respiratory tract

irritation.

Hand Protection
Wash hands thoroughly after

handling.[1]

Removes any residual

chemical to prevent accidental

ingestion or irritation.

Operational Plan: From Receipt to Use
A systematic approach to handling Z-Vdvad-fmk is crucial for both safety and experimental

success.
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Receiving and Storage
Upon Receipt: Inspect the packaging for any signs of damage or leakage.

Storage of Lyophilized Powder: Store the unopened product at -20°C. The solid form is

stable for at least 12 months under these conditions.

Storage of Stock Solutions: Prepare single-use aliquots of the stock solution in DMSO and

store at -20°C to avoid repeated freeze-thaw cycles. When stored at -20°C, the stock

solution is typically stable for up to one month, and for up to six months at -80°C.

Preparation of Stock Solutions
Z-Vdvad-fmk is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.

Reconstitution: To prepare a stock solution, add the appropriate volume of high-purity DMSO

to the vial containing the lyophilized powder. For example, to achieve a 20 mM stock solution

from 1 mg of Z-Vdvad-fmk (MW: 467.49 g/mol ), you would add 107 µL of DMSO.

Ensuring Complete Dissolution: If the compound does not dissolve readily, you may warm

the tube at 37°C and use an ultrasonic bath to aid dissolution.

Aliquoting: Once completely dissolved, immediately aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This prevents contamination and

degradation from multiple freeze-thaw cycles.

Experimental Protocol: Inhibition of Apoptosis
Z-Vdvad-fmk is a cell-permeable, irreversible pan-caspase inhibitor used to study apoptosis.

The following is a general protocol for its use in cell culture.

Objective: To inhibit caspase-mediated apoptosis in a cell culture model.

Materials:

Z-Vdvad-fmk stock solution (e.g., 20 mM in DMSO)

Cell culture medium appropriate for your cell line
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Apoptosis-inducing agent

Cultured cells

Procedure:

Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to

adhere or stabilize overnight.

Preparation of Working Solution: Dilute the Z-Vdvad-fmk stock solution in cell culture

medium to the desired final concentration. A typical final concentration ranges from 10 µM to

100 µM, with 20-50 µM being common for many cell lines.[2] The optimal concentration

should be determined experimentally for each cell type and apoptotic stimulus.

Treatment: Add the Z-Vdvad-fmk working solution to the cells at the same time as the

apoptosis-inducing agent.

Incubation: Incubate the cells for the desired period, as determined by your experimental

design.

Analysis: Assess the inhibition of apoptosis using appropriate assays, such as caspase

activity assays, TUNEL staining, or morphological analysis.

Emergency Procedures: First Aid Measures
In the event of exposure to Z-Vdvad-fmk, follow these first aid guidelines immediately.
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Exposure Route First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Disposal Plan
Proper disposal of Z-Vdvad-fmk and any contaminated materials is essential to prevent

environmental contamination and ensure safety.

Unused Product and Residues: Dispose of unused Z-Vdvad-fmk and any residues as

hazardous chemical waste. This should be done in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Contaminated Materials: All materials that have come into contact with Z-Vdvad-fmk, such

as pipette tips, gloves, and empty vials, should be considered contaminated. These items

should be collected in a designated, labeled hazardous waste container and disposed of

through your institution's chemical waste program.

Liquid Waste: Collect all liquid waste containing Z-Vdvad-fmk in a clearly labeled, sealed

container. Do not dispose of this waste down the drain. The container should be stored in a

secondary containment bin until it is collected by the EHS office.
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Decontamination: Decontaminate any work surfaces that may have come into contact with Z-
Vdvad-fmk using a suitable laboratory disinfectant or cleaning agent.

Workflow for Handling Z-Vdvad-fmk
The following diagram illustrates the standard workflow for the safe handling of Z-Vdvad-fmk
from receipt to disposal.
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Z-Vdvad-fmk Handling Workflow
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Caption: Workflow for Z-Vdvad-fmk handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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